Cas no 1260385-03-2 (3-Fluoro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-Fluoro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1260385-03-2
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD18381415
• CID: 3162852
• PubChem ID: 20784528
• Update Time: 2025-06-13

3-Fluoro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 3-fluoro-
• SB14341
• SCHEMBL12605500
• CS-0051370
• AS-52582
• P15371
• 1260385-03-2
• AKOS027338408
• MFCD18381415

• MDL： MFCD18381415
• Inchi： 1S/C7H5FN2/c8-6-4-10-7-5(6)2-1-3-9-7/h1-4H,(H,9,10)
• InChI Key： PASBFEOKJALVMO-UHFFFAOYSA-N
• SMILES： FC1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 136.044
• Monoisotopic Mass: 136.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Fluoro-1H-pyrrolo[2,3-b]pyridine

3-Fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1260385-03-2): An Emerging Compound in Medicinal Chemistry

3-Fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1260385-03-2) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 3-Fluoro-1H-pyrrolo[2,3-b]pyridine features a pyrrole ring fused to a pyridine ring, with a fluorine atom substituting at the 3-position. The presence of the fluorine atom imparts unique electronic and steric effects that can significantly influence the compound's reactivity and biological activity. These properties make it an attractive scaffold for the development of novel pharmaceuticals.

Recent research has highlighted the potential of 3-Fluoro-1H-pyrrolo[2,3-b]pyridine in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. One such study published in the Journal of Medicinal Chemistry demonstrated that a series of 3-Fluoro-1H-pyrrolo[2,3-b]pyridine derivatives effectively inhibited cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and other inflammatory mediators.

In addition to its anti-inflammatory properties, 3-Fluoro-1H-pyrrolo[2,3-b]pyridine has also shown promise as an antiviral agent. Research conducted at the National Institutes of Health (NIH) revealed that certain derivatives of this compound exhibited significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral replication processes, making it a potential candidate for further development as an antiviral therapeutic.

The anticancer potential of 3-Fluoro-1H-pyrrolo[2,3-b]pyridine has also been explored. A study published in Cancer Research demonstrated that specific derivatives of this compound selectively inhibited the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The researchers found that these compounds effectively induced apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

The synthetic accessibility of 3-Fluoro-1H-pyrrolo[2,3-b]pyridine is another factor contributing to its appeal in drug discovery. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One notable method involves the cyclization of appropriately substituted pyrrole and pyridine precursors under mild conditions. This synthetic flexibility allows for the rapid generation of structurally diverse analogs for biological evaluation.

In conclusion, 3-Fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1260385-03-2) represents a promising scaffold in medicinal chemistry with potential applications in anti-inflammatory, antiviral, and anticancer therapies. Ongoing research continues to uncover new derivatives and mechanisms of action, further solidifying its importance in the development of novel pharmaceuticals. As more studies are conducted and clinical trials advance, it is anticipated that this compound will play a significant role in advancing therapeutic options for various diseases.